Cas no 886497-63-8 (2,3-Dichloro-6-fluorobenzamide)

• Product Name: 2,3-Dichloro-6-fluorobenzamide
• CAS No: 886497-63-8
• MF: C₇H₄Cl₂FNO
• MW: 208.017163276672
• CID: 3142768
• PubChem ID: 3721565
• Update Time: 2025-07-18

2,3-Dichloro-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-fluorobenzamide
• JS-4250
• E89760
• ILPOFWUOAGTTPJ-UHFFFAOYSA-N
• SB77535
• MFCD04115877
• CS-0190226
• SCHEMBL4042914
• AKOS015956608
• 886497-63-8

• MDL： MFCD04115877
• Inchi： 1S/C7H4Cl2FNO/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H2,11,12)
• InChI Key： ILPOFWUOAGTTPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(N)=O)F)Cl

Computed Properties

• Exact Mass: 206.9653973g/mol
• Monoisotopic Mass: 206.9653973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3-Dichloro-6-fluorobenzamide

Comprehensive Overview of 2,3-Dichloro-6-fluorobenzamide (CAS No. 886497-63-8)

2,3-Dichloro-6-fluorobenzamide (CAS No. 886497-63-8) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This comprehensive overview aims to provide a detailed understanding of the compound's properties, synthesis methods, and its potential applications in various scientific and industrial contexts.

Chemical Structure and Properties: 2,3-Dichloro-6-fluorobenzamide is a substituted benzamide characterized by the presence of two chlorine atoms at the 2 and 3 positions and a fluorine atom at the 6 position on the benzene ring. The molecular formula of this compound is C₈H₄Cl₂FNO₂, with a molecular weight of approximately 235.02 g/mol. The compound exhibits excellent thermal stability and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF).

Synthesis Methods: The synthesis of 2,3-Dichloro-6-fluorobenzamide can be achieved through several routes. One common method involves the reaction of 2,3-dichloro-6-fluorobenzoic acid with an appropriate amine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or dicyclohexylcarbodiimide (DCC). Another approach involves the direct amidation of 2,3-dichloro-6-fluorobenzoic acid using ammonia or a primary amine under suitable conditions. These methods have been extensively studied and optimized to achieve high yields and purity levels.

Spectroscopic Characterization: The structural confirmation of 2,3-Dichloro-6-fluorobenzamide can be achieved through various spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is particularly useful for elucidating the molecular structure. The characteristic signals for the chlorine atoms appear as doublets at around δ 7.50 ppm, while the fluorine atom resonates at δ -115.0 ppm in ¹⁹F NMR spectra. Infrared (IR) spectroscopy shows strong absorption bands at around 1650 cm^-1, corresponding to the C=O stretching vibration of the amide group.

Biological Activity and Applications in Pharmaceutical Research: Recent studies have highlighted the potential biological activities of 2,3-Dichloro-6-fluorobenzamide. This compound has shown promising results as a lead molecule in drug discovery programs targeting various diseases. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate specific enzymes involved in inflammatory pathways. Additionally, research has explored its potential as an inhibitor of certain kinases, which are key targets in cancer therapy.

Toxicity and Safety Considerations: While 2,3-Dichloro-6-fluorobenzamide is not classified as a hazardous substance under current regulations, it is important to handle this compound with appropriate safety measures. Standard laboratory practices should be followed to minimize exposure risks. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation to the eyes and skin upon contact. Therefore, personal protective equipment (PPE) such as gloves and safety goggles should be used during handling.

Environmental Impact: The environmental impact of 2,3-Dichloro-6-fluorobenzamide is an important consideration for its industrial use. Studies have shown that this compound has low bioaccumulation potential and is rapidly degraded in aquatic environments through biotic and abiotic processes. However, it is recommended to follow best practices for waste disposal to minimize any potential environmental impact.

Potential Applications in Materials Science: Beyond its pharmaceutical applications, 2,3-Dichloro-6-fluorobenzamide has shown promise in materials science due to its unique chemical properties. It can be used as a building block for synthesizing advanced materials with tailored properties such as enhanced thermal stability and improved mechanical strength. Research in this area is ongoing, with potential applications ranging from polymer science to nanotechnology.

Conclusion: In summary, 2,3-Dichloro-6-fluorobenzamide (CAS No. 886497-63-8) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an attractive candidate for further exploration in various scientific fields. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern chemistry and related disciplines.